Cas no 31984-10-8 (1-Bromo-4-phenylbutan-2-one)

• Product Name: 1-Bromo-4-phenylbutan-2-one
• CAS No: 31984-10-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD11847199
• CID: 821285
• PubChem ID: 12608027
• Update Time: 2025-10-29

1-Bromo-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-phenyl-2-Butanone
• 1-Bromo-4-phenylbutan-2-one
• 1-bromo-4-phenyl-butan-2-one
• SY114217
• BCP00253
• APAZZDBYJISGLX-UHFFFAOYSA-N
• MFCD11847199
• A11325
• SCHEMBL191218
• 2-Butanone, 1-bromo-4-phenyl-
• DS-13590
• DB-019088
• EN300-250222
• 31984-10-8
• DTXSID40504234
• A1-01065
• CS-W019479
• AKOS005145955

• MDL： MFCD11847199
• Inchi： 1S/C10H11BrO/c11-8-10(12)7-6-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： APAZZDBYJISGLX-UHFFFAOYSA-N
• SMILES： BrCC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 290°C at 760 mmHg
• PSA: 17.07000
• LogP: 2.58320

1-Bromo-4-phenylbutan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD162538)

Additional information on 1-Bromo-4-phenylbutan-2-one

Introduction to 1-Bromo-4-phenylbutan-2-one (CAS No. 31984-10-8)

1-Bromo-4-phenylbutan-2-one, with the CAS number 31984-10-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a phenyl group, and a ketone functional group. These features make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 1-Bromo-4-phenylbutan-2-one is C₁₀H₁₁BrO, and its molecular weight is 223.1 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including its boiling point (approximately 250°C), melting point (approximately -35°C), and refractive index (n_D²⁰ = 1.535), have been well-documented in the literature.

In the realm of organic synthesis, 1-Bromo-4-phenylbutan-2-one serves as a valuable building block due to its reactivity and functional group diversity. The presence of the bromine atom allows for a wide range of substitution reactions, including nucleophilic substitution (SN₂) and coupling reactions with palladium catalysts. These reactions are crucial for the synthesis of complex organic molecules and pharmaceutical intermediates.

The ketone functional group in 1-Bromo-4-phenylbutan-2-one can undergo various transformations, such as reduction to an alcohol, formation of enolates for aldol condensation reactions, and reaction with hydrazines to form hydrazones. These transformations are essential in the development of new drugs and materials with specific biological activities.

In pharmaceutical research, 1-Bromo-4-phenylbutan-2-one has been explored as an intermediate in the synthesis of potential therapeutic agents. Recent studies have focused on its use in the development of novel antiviral compounds, anti-inflammatory drugs, and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 1-Bromo-4-phenylbutan-2-one, which exhibited potent antiviral activity against influenza A virus.

The phenyl group in 1-Bromo-4-phenylbutan-2-one contributes to its aromatic character and can be modified through various chemical reactions to introduce additional functional groups or alter the electronic properties of the molecule. This flexibility makes it an attractive starting material for the synthesis of complex aromatic compounds with diverse biological activities.

In materials science, 1-Bromo-4-phenylbutan-2-one has found applications in the development of advanced polymers and coatings. Its reactivity with various monomers allows for the creation of copolymers with tailored properties, such as improved mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in fields such as biomedical engineering and electronics.

The safety profile of 1-Bromo-4-phenylbutan-2-one is an important consideration in its use as a chemical intermediate. While it is generally considered safe when handled properly under laboratory conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be used during handling, and appropriate ventilation should be maintained to prevent inhalation of vapors.

In conclusion, 1-Bromo-4-phenylbutan-2-one (CAS No. 31984-10-8) is a multifunctional compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and derivatives of this compound, further highlighting its importance in modern chemistry.